N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-methoxybenzamide

• IUPAC Name: N-(2,4-dioxo-1H-pyrimidin-5-yl)-2-methoxybenzamide
• InChI: InChI=1S/C12H11N3O4/c1-19-9-5-3-2-4-7(9)10(16)14-8-6-13-12(18)15-11(8)17/h2-6H,1H3,(H,14,16)(H2,13,15,17,18)
• InChI Key: VDLRWLUZPBRQHU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CNC(=O)NC2=O
• Molecular Formula: C12H11N3O4
• Molecular Weight: 261.23 g/mol
• Solubility: 3.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-methoxybenzamide, also known as DPBA, is a small molecule that has gained significant attention in scientific research due to its potential applications in various fields. DPBA belongs to the class of pyrimidinone derivatives and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-methoxybenzamide involves the inhibition of various enzymes and signaling pathways that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. This compound has also been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are enzymes that regulate cell cycle progression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on cells and tissues. This compound has been shown to induce apoptosis in cancer cells by activating caspases and inhibiting anti-apoptotic proteins. This compound has also been shown to inhibit cell proliferation by inducing cell cycle arrest. This compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-methoxybenzamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach intracellular targets. This compound is also relatively stable and can be stored for long periods. However, this compound has some limitations for lab experiments. It is highly hydrophobic and can form aggregates in aqueous solutions, which can affect its activity. This compound can also bind to serum proteins, which can reduce its bioavailability.

Future Directions

There are several future directions for the research on N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-methoxybenzamide. One of the major directions is the development of more potent and selective this compound derivatives that can be used for the treatment of cancer and other diseases. Another direction is the study of the pharmacokinetics and pharmacodynamics of this compound in animal models and human subjects. The development of new drug delivery systems for this compound is also an important direction for future research. Finally, the study of the molecular mechanisms underlying the biological effects of this compound is an important direction for future research.

Scientific Research Applications

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-methoxybenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.